Cas no 66769-03-7 (1-Benzothiepin, 4-bromo-5-phenyl-)

1-Benzothiepin, 4-bromo-5-phenyl- structure
66769-03-7 structure
Product name:1-Benzothiepin, 4-bromo-5-phenyl-
CAS No:66769-03-7
MF:C16H11BrS
MW:315.227542161942
CID:395822
PubChem ID:12433503

1-Benzothiepin, 4-bromo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Benzothiepin, 4-bromo-5-phenyl-
    • 4-bromo-5-phenyl-1-benzothiepine
    • DTXSID30498113
    • 66769-03-7
    • Inchi: InChI=1S/C16H11BrS/c17-14-10-11-18-15-9-5-4-8-13(15)16(14)12-6-2-1-3-7-12/h1-11H
    • InChI Key: SWWGCLCCSHBMQR-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=C(C=CSC3=CC=CC=C32)Br

Computed Properties

  • Exact Mass: 313.97653
  • Monoisotopic Mass: 313.97648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.3Ų
  • XLogP3: 4.9

Experimental Properties

  • PSA: 0

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